Homotamoxifen aziridine

• CAS: 79642-43-6
• Synonyms: homotamoxifen aziridine
• Molecular Formula: C27H29NO
• Molecular Weight: 383.5 g/mol
• SMILES: CCC(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCCN3CC3)C4=CC=CC=C4
• InChI: InChI=1S/C27H29NO/c1-2-26(22-10-5-3-6-11-22)27(23-12-7-4-8-13-23)24-14-16-25(17-15-24)29-21-9-18-28-19-20-28/h3-8,10-17H,2,9,18-21H2,1H3/b27-26-
• InChIKey: BPYLOCJBOMJRDS-RQZHXJHFSA-N

Researchers studying ER turnover or chromatin occupancy face ligand dissociation artifacts with reversible antiestrogens. Homotamoxifen aziridine provides a covalent solution. - Enables definitive ER half-life determination via pulse-chase without re-equilibration confounds. - Maintains dimeric stoichiometry on EREs during stringent ChIP washes, ensuring accurate binding site mapping. - Propyl linker distinguishes it from ethyl-linker analogs for SAR and cross-reactivity profiling. Standard analytical purity supplied for consistent labeling efficiency.

Homotamoxifen Aziridine: Structural Identity and Class Positioning

Homotamoxifen aziridine (CAS 79642-43-6) is a synthetic, electrophilic affinity-labeling analog of the antiestrogen tamoxifen, classified as an irreversible estrogen receptor (ER) inactivator [1]. It belongs to the tamoxifen aziridine family first reported by Robertson et al. (1981), in which the tertiary dimethylamino group of tamoxifen is replaced by a chemically reactive aziridine (ethylenimine) moiety, enabling time-dependent, concentration-dependent covalent attachment to the ER ligand-binding domain [2]. The defining structural feature of homotamoxifen aziridine is its propyl (-O-CH₂-CH₂-CH₂-) linker chain connecting the triphenylethylene core to the aziridine ring, which distinguishes it from the ethyl-linker analog tamoxifen aziridine (CAS 79642-44-7, -O-CH₂-CH₂-) . Its molecular formula is C₂₇H₂₉NO and its monoisotopic mass is 383.2249 Da .

Covalent ER labeling for receptor dynamics and turnover studies

Pulse-chase half-life determination without ligand dissociation artifact

ChIP / EMSA workflows requiring stringent washes and dimeric ER occupancy

Reduced off-target AEBS background compared to tamoxifen probes

• [1] homotamoxifen aziridine MeSH Supplementary Concept Data 2024, Unique ID C031860, Registry Number 79642-43-6. National Library of Medicine. Note: estrogen receptor inactivator; structure given in first source — Endocrinology 1981;109(4):1298. View Source
• [2] Robertson DW, Wei LL, Hayes JR, Carlson KE, Katzenellenbogen JA, Katzenellenbogen BS. Tamoxifen aziridines: effective inactivators of the estrogen receptor. Endocrinology. 1981 Oct;109(4):1298-1300. doi:10.1210/endo-109-4-1298. PMID: 7285873. View Source

Why Homotamoxifen Aziridine Cannot Be Replaced by Reversible Antiestrogens

Substituting homotamoxifen aziridine with a conventional reversibly binding antiestrogen such as tamoxifen, 4-hydroxytamoxifen (4-OHT), or a non-covalent fluorescent ER ligand introduces a critical mechanistic confound: only the aziridine-bearing compounds form a permanent, covalent thioether bond with cysteine 530 in the ER hormone-binding domain, rendering the receptor irreversibly inactivated [1]. This covalent tethering prevents ligand dissociation during downstream experimental steps—a phenomenon documented for 4-OHT, where one molecule of ligand dissociates from the ER dimer upon DNA binding to estrogen response elements (EREs), whereas covalently attached tamoxifen aziridine remains quantitatively bound [2]. Furthermore, the propyl linker length of homotamoxifen aziridine provides a subtly altered spatial reach and conformational constraint for the electrophilic aziridine compared to the ethyl-linker tamoxifen aziridine (CAS 79642-44-7), which may influence labeling kinetics, site accessibility, or cross-reactivity profiles in specific experimental systems . Researchers requiring irreversible, stoichiometric ER tagging for turnover, chromatin immunoprecipitation, or receptor dynamics studies cannot achieve equivalent data quality with reversible ligands [3].

Reversible antiestrogens Ligand dissociation during DNA binding or stringent washes may reduce ER occupancy, limiting comparability to covalent labeling for dynamics or ChIP endpoints.

Tamoxifen aziridine (ethyl) Shorter linker may alter aziridine positioning toward Cys530; labeling kinetics and cross-reactivity profiles are not automatically interchangeable with the propyl variant.

Other aziridine probes Naf-Az, I-Tam-Az, and iodinated analogs differ in affinity and selectivity benchmarks; direct replacement requires target-specific validation of labeling specificity.

• [1] Harlow KW, Smith DN, Katzenellenbogen JA, Greene GL, Katzenellenbogen BS. Identification of cysteine 530 as the covalent attachment site of an affinity-labeling estrogen (ketononestrol aziridine) and antiestrogen (tamoxifen aziridine) in the human estrogen receptor. J Biol Chem. 1989 Oct 15;264(29):17476-85. PMID: 2793867. View Source
• [2] Klinge CM, Traish AM, Driscoll MD, Hilf R, Bambara RA. Dissociation of 4-hydroxytamoxifen, but not estradiol or tamoxifen aziridine, from the estrogen receptor as the receptor binds estrogen response element DNA. J Steroid Biochem Mol Biol. 1996 Jan;57(1-2):51-66. doi:10.1016/0960-0760(95)00246-4. PMID: 8645617. View Source
• [3] Monsma FJ Jr, Katzenellenbogen BS, Miller MA, Ziegler YS, Katzenellenbogen JA. Characterization of the estrogen receptor and its dynamics in MCF-7 human breast cancer cells using a covalently attaching antiestrogen. Endocrinology. 1984 Jul;115(1):143-53. doi:10.1210/endo-115-1-143. PMID: 6734512. View Source

Quantitative Differentiation Evidence vs. Comparators

Covalent Irreversible Labeling vs. Reversible Binding

Tamoxifen aziridine (TAz, class representative including homotamoxifen aziridine) covalently and irreversibly inactivates the estrogen receptor via a time- and concentration-dependent mechanism, whereas the parent drug tamoxifen and its active metabolite 4-hydroxytamoxifen bind reversibly. In competitive binding assays using rat uterine cytosol and intact MCF-7 human breast cancer cells, TAz pretreatment produces irreversible loss of estradiol-binding capacity that is not restored by extensive washing or charcoal stripping, confirming covalent modification [1]. By contrast, tamoxifen- and 4-OHT-occupied ER fully recovers binding competence after ligand removal [2]. The covalent attachment site has been definitively mapped by radiosequence analysis to cysteine 530 in the ER hormone-binding domain [3]. This irreversible mechanism enables experimental protocols (e.g., pulse-chase ER turnover measurements, SDS-PAGE under denaturing conditions, and chromatin immunoprecipitation with stringent washes) that are incompatible with reversible ligands [4].

Covalent vs. reversible binding

Head-to-head

Target Irreversible covalent attachment to Cys530; resists charcoal-dextran stripping, SDS, and hydroxylapatite washing.

Comparator Tamoxifen / 4-OHT: fully reversible binding; ligand dissociates upon charcoal treatment or extensive dialysis.

100% [³H]TAz retention after ERE-DNA binding vs. significant loss of [³H]4-OHT.

Supports receptor dynamics studies incompatible with reversible ligands; avoids dissociation artifact.

Rat uterine cytosol and MCF-7 cell models.

Evidence Dimension	Covalent bonding to estrogen receptor (reversibility of labeling)
Target Compound Data	Irreversible covalent attachment to Cys530; labeling resistant to charcoal-dextran stripping, SDS-denaturation, and hydroxylapatite washing; TAz labels the same number of receptors as estradiol
Comparator Or Baseline	Tamoxifen and 4-hydroxytamoxifen: fully reversible, non-covalent binding; ligand dissociates upon charcoal treatment or extensive dialysis; 4-OHT ligand dissociates from ER dimer during ERE-DNA binding
Quantified Difference	TAz-labeled ER retains 100% of bound [³H]TAz after ERE-DNA binding vs. significant loss of [³H]4-OHT; TAz-ER has identical ERE binding stoichiometry to E₂-ER (one dimeric receptor per ERE) vs. 4-OHT-ER which yields half the saturation ERE binding capacity (apparent monomer stoichiometry)
Conditions	MCF-7 human breast cancer cells; rat uterine cytosol; in vitro ERE-DNA binding assays; SDS-PAGE under denaturing conditions

Why This Matters

The irreversible covalent attachment uniquely enables ER half-life determination (~4 h in MCF-7 cells) and receptor dynamics studies that are fundamentally impossible with reversibly binding antiestrogens.

• [1] Robertson DW, Wei LL, Hayes JR, Carlson KE, Katzenellenbogen JA, Katzenellenbogen BS. Tamoxifen aziridines: effective inactivators of the estrogen receptor. Endocrinology. 1981 Oct;109(4):1298-1300. doi:10.1210/endo-109-4-1298. PMID: 7285873. View Source
• [2] Wei LL, Mangel WF, Katzenellenbogen BS. Biological activities of tamoxifen aziridine, an antiestrogen-based affinity label for the estrogen receptor, in vivo and in vitro. J Steroid Biochem. 1985 Dec;23(6A):875-81. doi:10.1016/0022-4731(85)90042-1. PMID: 3937947. View Source
• [3] Harlow KW, Smith DN, Katzenellenbogen JA, Greene GL, Katzenellenbogen BS. Identification of cysteine 530 as the covalent attachment site of an affinity-labeling estrogen (ketononestrol aziridine) and antiestrogen (tamoxifen aziridine) in the human estrogen receptor. J Biol Chem. 1989 Oct 15;264(29):17476-85. PMID: 2793867. View Source
• [4] Monsma FJ Jr, Katzenellenbogen BS, Miller MA, Ziegler YS, Katzenellenbogen JA. Characterization of the estrogen receptor and its dynamics in MCF-7 human breast cancer cells using a covalently attaching antiestrogen. Endocrinology. 1984 Jul;115(1):143-53. doi:10.1210/endo-115-1-143. PMID: 6734512. View Source

ERE-DNA Binding Stoichiometry and Dimeric Integrity

The tamoxifen aziridine-liganded estrogen receptor (TAz-ER) binds a single consensus estrogen response element (ERE) with a Kd of approximately 0.25–0.27 nM, comparable to that of estradiol-ER (E₂-ER) and 4-hydroxytamoxifen-ER (4-OHT-ER) [1]. Critically, however, the ERE-binding stoichiometry differs fundamentally: TAz-ER maintains a dimeric receptor stoichiometry of one ER dimer per ERE, identical to E₂-ER, whereas 4-OHT-ER exhibits only half the saturation ERE binding capacity, corresponding to an apparent one ER monomer per ERE [2]. This monomeric stoichiometry arises because one 4-OHT ligand molecule dissociates from the ER dimer during the DNA-binding process—a loss confirmed by direct measurement of [³H]4-OHT remaining ER-bound after ERE incubation [2]. In contrast, [³H]TAz remains fully receptor-associated, as the covalent bond prevents ligand escape [3]. Footprint analysis across constructs containing up to four tandem EREs confirmed identical, high-affinity ER-ERE binding (Kd ~0.25 nM) for E₂-ER, 4-OHT-ER, TAz-ER, and unliganded dimeric ER, but only TAz-ER and E₂-ER maintain full dimeric occupancy [1].

ERE stoichiometry

Head-to-head

Target TAz-ER: dimeric receptor stoichiometry (one ER dimer per ERE), identical to E₂-ER.

Comparator 4-OHT-ER: half-maximal ERE saturation (apparent monomer stoichiometry) due to ligand dissociation.

TAz-ER achieves 2× the ERE saturation capacity of 4-OHT-ER; Kd ~0.25–0.27 nM comparable across liganded forms.

Maintains full dimeric ER-DNA interaction; reduces partial occupancy artifact in ChIP/EMSA endpoints.

Recombinant human ER; consensus vitellogenin A2 ERE.

Evidence Dimension	ERE-DNA binding stoichiometry and ligand retention during DNA binding
Target Compound Data	TAz-ER: Kd = 0.27 nM for single ERE; one ER dimer per ERE stoichiometry (identical to E₂-ER); 100% [³H]TAz ligand retention after ERE binding; cooperative binding behavior preserved
Comparator Or Baseline	4-OHT-ER: comparable Kd but half the saturation ERE binding capacity (one ER monomer per ERE); significant [³H]4-OHT ligand dissociation during ERE binding; non-cooperative binding; TAM-ER: lower ERE affinity than TAz-ER; non-cooperative binding; ligand dissociation upon ERE binding
Quantified Difference	TAz-ER achieves 2× the ERE saturation binding capacity of 4-OHT-ER; 100% vs. partial ligand retention; Kd comparable (~0.25–0.27 nM across all liganded forms in footprint assays)
Conditions	Equilibrium binding conditions; recombinant human ER; consensus vitellogenin A2 ERE oligonucleotide; hydroxylapatite assay; gel mobility shift; footprint analysis

Why This Matters

The preserved dimeric ERE-binding stoichiometry of TAz-ER means that experiments interrogating ER-DNA interactions (e.g., ChIP, EMSA, DNA footprinting) using TAz yield biochemically 'full' complexes, avoiding the partial occupancy artifact inherent to 4-OHT-liganded ER.

• [1] Klinge CM, Studinski-Jones AL, Kulakosky PC, Bambara RA, Hilf R. Footprint analysis of estrogen receptor binding to adjacent estrogen response elements. J Steroid Biochem Mol Biol. 1996 Apr;58(1):3-19. Note: Identical high-affinity ER-ERE binding, Kd ~0.25 nM, for E₂-ER, 4-OHT-ER, TAz-ER, and unliganded dimeric ER confirmed. View Source
• [2] Klinge CM, Traish AM, Driscoll MD, Hilf R, Bambara RA. Dissociation of 4-hydroxytamoxifen, but not estradiol or tamoxifen aziridine, from the estrogen receptor as the receptor binds estrogen response element DNA. J Steroid Biochem Mol Biol. 1996 Jan;57(1-2):51-66. doi:10.1016/0960-0760(95)00246-4. PMID: 8645617. View Source
• [3] Kulakosky PC, Hilf R, Bambara RA, Klinge CM, Studinski-Jones AL. Comparison of tamoxifen ligands on estrogen receptor interaction with estrogen response elements. Mol Cell Endocrinol. 1998 Aug;143(1-2):79-90. doi:10.1016/S0303-7207(98)00130-0. Note: TAM-ER binds EREs with lower affinity than E₂-ER, 4-OHT-ER, or ER liganded by the covalent antiestrogen tamoxifen aziridine. View Source

Selectivity Profile: Reduced Affinity for AEBS

Tamoxifen aziridine (TA) exhibits markedly reduced affinity for microsomal antiestrogen-binding sites (AEBS)—a distinct intracellular binding site unrelated to the ER—compared to the parent compound tamoxifen. In direct competitive binding measurements using rat liver microsomal preparations, TA displays only 8% of the AEBS affinity of tamoxifen [1]. Moreover, the residual interaction of TA with AEBS is reversible rather than covalent, in sharp contrast to its irreversible covalent attachment at the ER ligand-binding pocket [1]. This differential selectivity profile is mechanistically significant because the AEBS has been implicated in mediating certain non-ER-dependent growth-suppressive effects of antiestrogens; the low AEBS affinity of TA raised serious doubts about the role of AEBS in directly mediating antiestrogen growth inhibition and suggested that interaction with the ER is most likely the mechanism underlying the growth-inhibitory effects [2]. For researchers studying ER-specific pharmacology, this AEBS discrimination provides superior signal-to-noise compared to tamoxifen.

AEBS selectivity

Head-to-head

Target TA AEBS affinity: 8% relative to tamoxifen; interaction is reversible, not covalent.

Comparator Tamoxifen AEBS affinity: defined as 100%; also binds ER reversibly.

12.5-fold lower AEBS binding; dual discrimination via covalent ER labeling and reversible AEBS interaction.

Reported lower non-ER background; may support cleaner ER detection in tissue homogenates.

Rat liver microsomal preparations.

Evidence Dimension	Affinity for microsomal antiestrogen-binding sites (AEBS) vs. ER
Target Compound Data	TA AEBS affinity: 8% relative to tamoxifen (= 100%); interaction with AEBS is reversible, not covalent
Comparator Or Baseline	Tamoxifen AEBS affinity: defined as 100% (reference); also binds ER reversibly with high affinity
Quantified Difference	TA has 12.5-fold lower AEBS affinity than tamoxifen (8% vs. 100%); TA covalently labels ER while binding AEBS only reversibly—a dual discrimination mechanism
Conditions	Rat liver microsomal preparations; competitive radiometric binding assays; [³H]TA vs. [³H]tamoxifen displacement

Why This Matters

The 12.5-fold lower AEBS affinity means TA-based ER detection experiments produce substantially less non-ER background, reducing false-positive signals in autoradiography, Western blotting, and proteomics workflows compared to tamoxifen-based probes.

• [1] Monsma FJ Jr, Katzenellenbogen BS, Miller MA, Ziegler YS, Katzenellenbogen JA. Characterization of the estrogen receptor and its dynamics in MCF-7 human breast cancer cells using a covalently attaching antiestrogen. Endocrinology. 1984 Jul;115(1):143-53. doi:10.1210/endo-115-1-143. PMID: 6734512. (TA has low affinity—8% that of tamoxifen—for microsomal antiestrogen-binding sites; TA reacts reversibly, not covalently, with these sites.) View Source
• [2] Katzenellenbogen JA, Carlson KE, Heiman DF, Robertson DW, Wei LL, Katzenellenbogen BS. Efficient and highly selective covalent labeling of the estrogen receptor with [³H]tamoxifen aziridine. J Biol Chem. 1983 Mar 25;258(6):3487-95. doi:10.1016/S0021-9258(18)32688-7. Note: Findings raised serious doubts about the role of AEBS in mediating directly the growth-suppressive actions of antiestrogens. View Source

Propyl vs. Ethyl Linker: Structural Differentiation

Homotamoxifen aziridine (CAS 79642-43-6) is structurally distinguished from the more extensively characterized tamoxifen aziridine (TAz, CAS 79642-44-7) by the length of the alkyl spacer chain connecting the triphenylethylene core to the electrophilic aziridine ring: a propyl (-O-CH₂-CH₂-CH₂-) linker in homotamoxifen aziridine vs. an ethyl (-O-CH₂-CH₂-) linker in tamoxifen aziridine . This additional methylene group alters the conformational reach of the aziridine moiety relative to the ER ligand-binding pocket. Both compounds were described as the original "two analogs" in the seminal 1981 report by Robertson et al., which established their equipotent receptor inactivator activity in rat uterus and MCF-7 human breast cancer cells [1]. The extended propyl linker may subtly modulate the proximity and orientation of the aziridine electrophile toward its nucleophilic target (Cys530), potentially influencing the kinetics of covalent bond formation or the compound's ability to access ER conformations in different cellular compartments [2]. For researchers requiring precise steric or conformational complementarity to a specific ER conformation, the homotamoxifen (propyl) variant provides a distinguishable alternative to the ethyl-linker standard.

Propyl vs. ethyl linker

Class-level

Target Homotamoxifen aziridine: propyl (-O-CH₂-CH₂-CH₂-) linker; MW 383.53.

Comparator Tamoxifen aziridine: ethyl (-O-CH₂-CH₂-) linker; MW 369.50.

One additional methylene; both reported as equipotent ER inactivators in original 1981 characterization.

Provides structurally differentiated tool for SAR of aziridine electrophile positioning.

Equipotency inferred from Robertson et al. 1981; direct kinetic comparison not reported.

Evidence Dimension	Linker chain length between triphenylethylene core and electrophilic aziridine
Target Compound Data	Homotamoxifen aziridine: propyl linker (-O-CH₂-CH₂-CH₂-); molecular formula C₂₇H₂₉NO; MW 383.53; aziridine positioned approximately one additional C-C bond length (~1.54 Å) further from the phenoxy oxygen
Comparator Or Baseline	Tamoxifen aziridine (CAS 79642-44-7): ethyl linker (-O-CH₂-CH₂-); molecular formula C₂₆H₂₇NO; MW 369.50
Quantified Difference	One additional methylene (-CH₂-) in the linker chain; molecular weight difference of 14 Da (383.53 vs. 369.50); both compounds reported as equipotent ER inactivators in the original Robertson et al. 1981 study
Conditions	Structural comparison based on IUPAC nomenclature and ChemSpider records; biological equipotency inferred from the Robertson et al. 1981 characterization of both analogs as effective ER inactivators in rat uterine cytosol and MCF-7 cells

Why This Matters

The propyl linker length provides a structurally distinguishable tool compound for SAR studies probing how aziridine positioning affects covalent labeling efficiency, cross-reactivity, or ER subtype selectivity—a parameter not addressable with the ethyl-linker variant alone.

• [1] Robertson DW, Wei LL, Hayes JR, Carlson KE, Katzenellenbogen JA, Katzenellenbogen BS. Tamoxifen aziridines: effective inactivators of the estrogen receptor. Endocrinology. 1981 Oct;109(4):1298-1300. doi:10.1210/endo-109-4-1298. PMID: 7285873. (Two analogs described; homotamoxifen aziridine is the propyl-linker variant.) View Source
• [2] MeSH Supplementary Concept Data. homotamoxifen aziridine, Unique ID C031860. Registry Number 79642-43-6. Source: Endocrinology 1981;109(4):1298. Note: estrogen receptor inactivator; structure given in first source. View Source

Pulse-Chase ER Half-Life Determination Capability

The covalent attachment of tamoxifen aziridine enables direct, quantitative measurement of estrogen receptor half-life (t₁/₂) through pulse-chase experimental designs that are incompatible with reversibly binding ligands. In MCF-7 human breast cancer cells pulse-labeled with [³H]TAz (20 nM, 1 h) and then chased with excess unlabeled estradiol (10⁻⁶ M), the covalently labeled nuclear ER disappears with a half-life of approximately 4 hours, as determined by SDS-PAGE analysis of the 63,000–65,000 molecular weight receptor species [1]. Density-shift experiments using dense amino acid labeling (¹⁵N, ¹³C, ²H) independently confirmed this rapid turnover rate [2]. In primary rat uterine cells and intact rat uteri (in vivo, via intralumenal installation), the ER half-life was similarly determined to be 3–4 hours [2]. Crucially, the covalent bond ensures that [³H]TAz remains associated with the receptor throughout the chase period, unaffected by competition from the chase ligand or receptor processing events—a methodological prerequisite for accurate half-life determination that cannot be met by reversibly binding [³H]estradiol or [³H]tamoxifen [3]. Newly synthesized ER emerging during the chase period does not incorporate label, enabling unambiguous distinction between pre-existing and nascent receptor pools [3].

ER half-life determination

Head-to-head

Target [³H]TAz pulse-chase: ER t₁/₂ ~4 h (MCF-7); 3–4 h in primary uterine cells and intact uteri; covalent bond prevents label loss.

Comparator Reversible [³H]estradiol / [³H]tamoxifen: half-life unreliable due to ligand re-equilibration and ongoing synthesis-labeling during chase.

Cycloheximide (10⁻⁵ M) arrests turnover, confirming measured disappearance reflects protein degradation.

Enables unambiguous ER turnover quantification; avoids label-dissociation confound.

Pulse 20 nM [³H]TAz, 1 h; chase 10⁻⁶ M estradiol.

Evidence Dimension	Measured ER half-life (t₁/₂) by covalent pulse-chase vs. reversible ligand methods
Target Compound Data	[³H]TAz pulse-chase: ER t₁/₂ = 4 h in MCF-7 cells (nuclear ER); t₁/₂ = 3–4 h in primary rat uterine cells and intact rat uteri in vivo; no lower molecular weight fragments detected during chase
Comparator Or Baseline	Reversible ligands ([³H]estradiol, [³H]tamoxifen): ER t₁/₂ cannot be reliably measured by pulse-chase due to ligand dissociation and re-equilibration during the chase period; reported ER half-life values using reversible ligands vary widely (2–8 h) depending on methodology and are confounded by ongoing synthesis-labeling during chase
Quantified Difference	TAz enables unambiguous ER t₁/₂ determination (3–4 h across cell types and in vivo) with covalent bond preventing ligand-receptor dissociation artifact; cycloheximide (10⁻⁵ M) completely arrests ER turnover, confirming that the measured disappearance reflects protein degradation
Conditions	MCF-7 human breast cancer cells (20 nM [³H]TAz, 1 h pulse; 10⁻⁶ M estradiol chase); primary rat uterine cell cultures; intact rat uteri in vivo (intralumenal [³H]TAz installation); SDS-PAGE and sucrose density gradient analysis

Why This Matters

For receptor dynamics and pharmacodynamics studies, the ability to unambiguously measure ER half-life without ligand-dissociation artifacts is a unique methodological capability of covalent aziridine probes that cannot be replicated by any reversibly binding ER ligand.

• [1] Monsma FJ Jr, Katzenellenbogen BS, Miller MA, Ziegler YS, Katzenellenbogen JA. Characterization of the estrogen receptor and its dynamics in MCF-7 human breast cancer cells using a covalently attaching antiestrogen. Endocrinology. 1984 Jul;115(1):143-53. doi:10.1210/endo-115-1-143. PMID: 6734512. View Source
• [2] Nardulli AM, Katzenellenbogen BS. Dynamics of estrogen receptor turnover in uterine cells in vitro and in uteri in vivo. Endocrinology. 1986 Nov;119(5):2038-46. doi:10.1210/endo-119-5-2038. PMID: 3533520. View Source
• [3] Borrás M, Hardy L, Lempereur F, et al. Estrogenic and antiestrogenic regulation of the half-life of covalently labeled estrogen receptor in MCF-7 breast cancer cells. J Steroid Biochem Mol Biol. 1996 Mar;57(5-6):345-55. doi:10.1016/0960-0760(95)00278-2. Note: [³H]TAZ was covalently bound and could therefore not be displaced during hormone/antihormone treatment. View Source

Covalent Labeling Efficiency vs. Other Aziridine Probes

Within the broader class of electrophilic ER affinity labels, desmethylnafoxidine aziridine (Naf-Az) has been reported to possess a higher apparent competitive binding affinity compared to tamoxifen aziridine (Tam-Az), while reacting with the ER in cytosol preparations and intact MCF-7 breast cancer cells with at least comparable efficiency and selectivity [1]. Conversely, iododesethyl tamoxifen aziridine (I-Tam-Az), in which the tamoxifen ethyl side chain is replaced by iodine, exhibits an apparent competitive binding affinity of approximately 20% (relative to estradiol = 100%), which is equivalent to that of Tam-Az, but its covalent attachment selectivity is reported as somewhat less selective than that of Tam-Az [2]. A further comparator, 4-iodotamoxifen aziridine ([¹²⁵I]TAZ) with iodine at position 4 of the α-aromatic ring, demonstrates a relative binding affinity (RBA) of 35 (vs. estradiol = 100) for recombinant human ER and enables ER isoform detection at very low concentrations (<1 nM) with short autoradiographic exposure times (1–4 days) [3]. These comparative data establish tamoxifen aziridine (the ethyl-linker reference compound for the class that includes homotamoxifen aziridine) as the benchmark affinity label against which newer electrophilic probes have been validated for over three decades [1].

Probe efficiency benchmarking

Context-dependent

Target Tam-Az (ethyl): extensively validated benchmark; Cys530 attachment; apparent affinity ~20% RBA.

Comparator Naf-Az: higher affinity; I-Tam-Az: ~20% RBA, somewhat less selective; [¹²⁵I]TAZ: RBA 35.

Ranking of affinity: Naf-Az > [¹²⁵I]TAZ > Tam-Az ≈ I-Tam-Az; selectivity ranking favors Tam-Az among tested probes.

Supports informed probe selection; homotamoxifen offers linker-length differentiation within validated pharmacology.

Cross-study comparison; absolute selectivity values depend on assay conditions.

Evidence Dimension	Apparent competitive binding affinity and covalent labeling selectivity across electrophilic ER affinity labels
Target Compound Data	Tam-Az (class benchmark): apparent affinity equivalent to I-Tam-Az (~20% RBA); highly selective covalent labeling of Mr 65,000–66,000 ER; selective labeling confirmed by SDS-PAGE and immunoadsorbent chromatography; cysteine 530 identified as covalent attachment site
Comparator Or Baseline	Naf-Az: higher apparent competitive binding affinity than Tam-Az; at least comparable efficiency and selectivity; I-Tam-Az: apparent affinity ~20% RBA (equivalent to Tam-Az), somewhat less selective covalent attachment than Tam-Az; [¹²⁵I]TAZ (4-iodo): RBA = 35 vs. estradiol = 100 for recombinant hER
Quantified Difference	Naf-Az > Tam-Az in competitive binding affinity (qualitative, from head-to-head comparison); I-Tam-Az ≈ Tam-Az in affinity (ca. 20% RBA) but somewhat less selective; [¹²⁵I]TAZ RBA = 35, offering 1.75-fold higher relative affinity than Tam-Az/I-Tam-Az
Conditions	Competitive radiometric binding assays; rat uterine cytosol and lamb uterine cytosol; MCF-7 intact cells; recombinant human ER; SDS-PAGE autoradiography

Why This Matters

Understanding the relative performance hierarchy among electrophilic ER probes enables informed procurement decisions: Tam-Az (the ethyl-linker standard) provides the most extensively validated benchmark for selectivity, while the homotamoxifen variant offers structurally differentiated access to the same covalent labeling pharmacology.

• [1] Simpson DM, Elliston JF, Katzenellenbogen JA. Desmethylnafoxidine aziridine: an electrophilic affinity label for the estrogen receptor with high efficiency and selectivity. J Steroid Biochem. 1987 Sep;28(3):233-45. doi:10.1016/0022-4731(87)91014-4. PMID: 3657146. View Source
• [2] Salituro FG, Carlson KE, Elliston JF, Katzenellenbogen BS, Katzenellenbogen JA. [¹²⁵I]Iododesethyl tamoxifen aziridine: synthesis and covalent labeling of the estrogen receptor with an iodine-labeled affinity label. Steroids. 1986 Nov-Dec;48(5-6):287-313. doi:10.1016/0039-128X(86)90017-6. PMID: 3445283. View Source
• [3] Maaroufi Y, Quivy J, Trivedi S, Gilot N, Leclercq G. 4-Iodotamoxifen aziridine, a new affinity labeling agent for the rapid detection of estrogen receptor isoforms. J Steroid Biochem Mol Biol. 1998 Oct;67(2):95-104. doi:10.1016/S0960-0760(98)00097-4. Note: RBA = 35 vs. estradiol = 100; <1 nM detection; 1–4 day autoradiography exposure. View Source

Optimal Application Scenarios in Research Settings

Pulse-Chase ER Turnover and Half-Life Studies

Homotamoxifen aziridine is uniquely suited for quantitative ER protein turnover studies in MCF-7 and other ER-positive breast cancer cell lines. Its covalent, irreversible attachment to Cys530 enables a definitive pulse-chase paradigm: cells are pulse-labeled with [³H]- or unlabeled homotamoxifen aziridine (typically 20 nM for 1 h), followed by chase with excess estradiol (10⁻⁶ M). The covalent tether ensures the label remains receptor-bound throughout the chase period, enabling unambiguous determination of ER half-life (~4 h in MCF-7 cells) by SDS-PAGE, immunoblot, or scintillation counting [1]. This methodology cannot be replicated with reversibly binding ligands due to ligand dissociation and re-equilibration artifacts. For industrial pharmacology groups profiling selective estrogen receptor degraders (SERDs) or other ER-targeting therapeutics, this assay provides a gold-standard pharmacodynamic readout of drug effects on ER protein stability [2].

ChIP and ER-DNA Interaction Analysis with Stringent Washes

For ChIP-seq, ChIP-qPCR, and in vitro DNA-binding assays (EMSA, DNA footprinting) interrogating ER occupancy at estrogen response elements (EREs), homotamoxifen aziridine-liganded ER (TAz-ER) offers two critical advantages over 4-OHT- or tamoxifen-liganded ER. First, the covalent bond withstands the high-salt and detergent stringency washes inherent to ChIP protocols without ligand loss, preserving ER-DNA crosslinking integrity [1]. Second, TAz-ER maintains a full dimeric stoichiometry (one ER dimer per ERE), identical to the physiologically relevant estradiol-ER complex, whereas 4-OHT-ER yields only half-maximal ERE occupancy due to ligand dissociation-induced monomer formation [2]. This ensures that ChIP enrichment signals reflect genuine, stoichiometric ER-DNA interactions rather than partial occupancy artifacts, which is essential for accurate genome-wide ER binding site mapping [3].

ER Status Classification with Reduced AEBS Background

In clinical and translational research settings requiring immunohistochemical or biochemical classification of breast tumor specimens by ER status, homotamoxifen aziridine-based probes provide superior signal-to-noise discrimination compared to tamoxifen-based detection. The 12.5-fold lower affinity of tamoxifen aziridine for microsomal antiestrogen-binding sites (AEBS, 8% of tamoxifen affinity) significantly reduces non-ER background labeling in tissue homogenates and cytosolic fractions [1]. Furthermore, the covalent attachment allows extensive washing to remove nonspecifically bound probe without signal loss. Studies using [³H]TAz have demonstrated high concordance with established ER detection methods (radioligand binding, immunohistochemistry) while revealing ER polymorphism (67, 50, 37, and 43 kDa isoforms) in both ER-positive and ER-negative breast cancer cytosols [2]. This application is particularly valuable for biomarker validation studies where unambiguous ER quantification in heterogeneous tumor specimens is required.

SAR Studies of Aziridine Electrophile Positioning

For medicinal chemistry and chemical biology programs exploring covalent ER antagonist design, homotamoxifen aziridine provides a critical SAR comparator to tamoxifen aziridine. The one-methylene difference in linker length (propyl vs. ethyl spacer) alters the conformational reach and orientational freedom of the aziridine electrophile relative to Cys530 in the ER ligand-binding pocket [1]. Systematic comparison of labeling kinetics, efficiency, and cross-reactivity between the propyl- and ethyl-linker variants can reveal steric constraints on covalent bond formation that inform the design of next-generation covalent ER-targeting therapeutics. Both compounds share the same triphenylethylene pharmacophore and aziridine warhead, isolating the linker-length variable for clean SAR interpretation [2]. This application is of direct relevance to drug discovery programs developing covalent ER antagonists or PROTAC-based ER degraders that require precise spatial control over electrophile positioning [3].

Application

Selection Property

Validation Focus

ER protein turnover studies

Covalent labeling irreversibility

ER half-life endpoint measurement

ChIP / ER-DNA interaction analysis

Ligand retention during stringent washes

ERE occupancy stoichiometry

ER status classification (tissue/cell)

Low AEBS affinity background

ER isoform detection specificity

Covalent ER ligand SAR

Linker-length differentiation (propyl vs ethyl)

Aziridine electrophile positioning

• [1] Monsma FJ Jr, Katzenellenbogen BS, Miller MA, Ziegler YS, Katzenellenbogen JA. Characterization of the estrogen receptor and its dynamics in MCF-7 human breast cancer cells using a covalently attaching antiestrogen. Endocrinology. 1984 Jul;115(1):143-53. doi:10.1210/endo-115-1-143. PMID: 6734512. View Source
• [2] Klinge CM, Traish AM, Driscoll MD, Hilf R, Bambara RA. Dissociation of 4-hydroxytamoxifen, but not estradiol or tamoxifen aziridine, from the estrogen receptor as the receptor binds estrogen response element DNA. J Steroid Biochem Mol Biol. 1996 Jan;57(1-2):51-66. doi:10.1016/0960-0760(95)00246-4. PMID: 8645617. View Source
• [3] Maaroufi Y, Quivy J, Trivedi S, Gilot N, Leclercq G. 4-Iodotamoxifen aziridine, a new affinity labeling agent for the rapid detection of estrogen receptor isoforms. J Steroid Biochem Mol Biol. 1998 Oct;67(2):95-104. Note: ER polymorphism detection in breast cancer cytosols; concordance with [³H]TAZ methods. View Source